![molecular formula C18H19N3O5 B4735448 N-(4-acetylphenyl)-2-(2,3-dimethoxybenzoyl)hydrazinecarboxamide](/img/structure/B4735448.png)
N-(4-acetylphenyl)-2-(2,3-dimethoxybenzoyl)hydrazinecarboxamide
Overview
Description
N-(4-acetylphenyl)-2-(2,3-dimethoxybenzoyl)hydrazinecarboxamide, commonly known as ADH-1, is a synthetic compound that has been studied for its potential use in cancer treatment. This compound belongs to the class of hydrazinecarboxamides and has shown promising results in preclinical studies.
Mechanism of Action
The mechanism of action of ADH-1 involves the inhibition of N-cadherin, a protein that plays a critical role in cell-cell adhesion. N-cadherin is overexpressed in many types of cancer cells and is associated with increased invasiveness and metastasis. By inhibiting N-cadherin, ADH-1 disrupts the signaling pathways that promote cancer cell survival and proliferation. This leads to decreased tumor growth and metastasis.
Biochemical and Physiological Effects:
ADH-1 has been shown to have several biochemical and physiological effects. In preclinical models, ADH-1 has been shown to inhibit tumor growth and metastasis. The compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, ADH-1 has been shown to inhibit angiogenesis, the process by which new blood vessels are formed. This is an important process in tumor growth and metastasis, and the inhibition of angiogenesis by ADH-1 is a promising therapeutic approach.
Advantages and Limitations for Lab Experiments
One of the advantages of ADH-1 is its specificity for N-cadherin. This makes it a promising candidate for cancer therapy, as it targets a specific protein that is overexpressed in many types of cancer cells. Another advantage of ADH-1 is its ability to inhibit angiogenesis, which is an important process in tumor growth and metastasis. However, there are also limitations to using ADH-1 in lab experiments. The compound is complex to synthesize, which can make it difficult to obtain in large quantities. Additionally, the compound has not yet been tested in clinical trials, which makes it difficult to predict its efficacy and safety in humans.
Future Directions
There are several future directions for research on ADH-1. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the optimization of ADH-1 for clinical use, including the development of new formulations and delivery methods. Additionally, further preclinical studies are needed to evaluate the efficacy and safety of ADH-1 in different types of cancer. Finally, clinical trials are needed to determine the efficacy and safety of ADH-1 in humans.
Scientific Research Applications
ADH-1 has been studied extensively in preclinical models for its potential use in cancer treatment. The compound has been shown to inhibit the activity of N-cadherin, a protein that is overexpressed in many types of cancer cells. By inhibiting N-cadherin, ADH-1 disrupts the signaling pathways that promote cancer cell survival and proliferation. This makes ADH-1 a promising candidate for cancer therapy.
properties
IUPAC Name |
1-(4-acetylphenyl)-3-[(2,3-dimethoxybenzoyl)amino]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O5/c1-11(22)12-7-9-13(10-8-12)19-18(24)21-20-17(23)14-5-4-6-15(25-2)16(14)26-3/h4-10H,1-3H3,(H,20,23)(H2,19,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNODFAVPXHSCKP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)NNC(=O)C2=C(C(=CC=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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